2-[(4-iodophenyl)amino]-N'-(3-pyridinylmethylene)acetohydrazide

• IUPAC Name: 2-(4-iodoanilino)-N-[(E)-pyridin-3-ylmethylideneamino]acetamide
• InChI: InChI=1S/C14H13IN4O/c15-12-3-5-13(6-4-12)17-10-14(20)19-18-9-11-2-1-7-16-8-11/h1-9,17H,10H2,(H,19,20)/b18-9+
• InChI Key: GZVHJHWDAJUYNE-GIJQJNRQSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=NNC(=O)CNC2=CC=C(C=C2)I
• Isomeric SMILES: C1=CC(=CN=C1)/C=N/NC(=O)CNC2=CC=C(C=C2)I
• Molecular Formula: C14H13IN4O
• Molecular Weight: 380.18 g/mol

Description

"2-[(4-iodophenyl)amino]-N'-(3-pyridinylmethylene)acetohydrazide" is a chemical compound that has been the subject of various studies due to its interesting chemical and physical properties.

Synthesis Analysis

The synthesis of derivatives similar to "2-[(4-iodophenyl)amino]-N'-(3-pyridinylmethylene)acetohydrazide" typically involves methods like acetylation, iodination, and other chemical reactions. For example, Nikam and Kappe (2017) described a method for synthesizing acetyl and iodo derivatives of related compounds, highlighting the possibility of modifying this compound through similar methods (Nikam & Kappe, 2017).

Molecular Structure Analysis

The molecular structure of compounds like "2-[(4-iodophenyl)amino]-N'-(3-pyridinylmethylene)acetohydrazide" is often analyzed using techniques like X-ray diffraction, NMR, and FT-IR spectroscopy. Studies like that of Lysov et al. (2000) provide insight into the molecular packing in crystals of similar compounds, indicating complex molecular interactions (Lysov et al., 2000).

Chemical Reactions and Properties

The chemical reactivity of such compounds is explored through their interactions with various chemical reagents. Research by Farouk, Ibrahim, and El-Gohary (2021) on similar compounds shows how they react to form different products, providing a basis for understanding the reactivity of "2-[(4-iodophenyl)amino]-N'-(3-pyridinylmethylene)acetohydrazide" (Farouk et al., 2021).

Physical Properties Analysis

The physical properties such as melting point, solubility, and crystalline structure are crucial for understanding the behavior of this compound. Purandara et al. (2019) conducted studies on similar hydrazide derivatives, which can provide insights into the physical properties of "2-[(4-iodophenyl)amino]-N'-(3-pyridinylmethylene)acetohydrazide" (Purandara et al., 2019).

Chemical Properties Analysis

The chemical properties, such as reactivity with other chemicals, stability, and potential applications, are derived from its molecular structure and reactivity. For example, the study by Boto et al. (2001) provides insights into the reactivity of similar compounds, which could be applied to understand the chemical properties of "2-[(4-iodophenyl)amino]-N'-(3-pyridinylmethylene)acetohydrazide" (Boto et al., 2001).